Cas no 1903638-66-3 ((1H-indol-2-yl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone)

• Product Name: (1H-indol-2-yl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone
• CAS No: 1903638-66-3
• MF: C₂₀H₁₇N₅O
• MW: 343.381883382797
• CID: 6416709
• PubChem ID: 92074969
• Update Time: 2025-10-29

(1H-indol-2-yl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• AKOS025337914
• 2-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]-1H-indole
• F6471-0715
• (1H-indol-2-yl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone
• 1903638-66-3
• 1H-indol-2-yl-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone

• Inchi： 1S/C20H17N5O/c26-20(18-10-15-8-4-5-9-17(15)21-18)24-11-16(12-24)25-13-19(22-23-25)14-6-2-1-3-7-14/h1-10,13,16,21H,11-12H2
• InChI Key： XYEGIYMGEUHALU-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=CC=CC=2N1)N1CC(C1)N1C=C(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 343.14331018g/mol
• Monoisotopic Mass: 343.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Additional information on (1H-indol-2-yl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone

Introduction to (1H-indol-2-yl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone (CAS No. 1903638-66-3)

The compound (1H-indol-2-yl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone, identified by the CAS number 1903638-66, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the structural composition, synthesis methods, pharmacological properties, and potential applications of this compound.

The molecular structure of (1H-indol-2-yl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone strong>) is characterized by the presence of an indole moiety, a triazole ring, and an azetidine group. These structural elements contribute to its versatile reactivity and selectivity in different chemical environments. The indole group is known for its aromatic stability and ability to participate in hydrogen bonding, while the triazole ring introduces additional heterocyclic interactions. The azetidine group adds rigidity and enhances the molecule's ability to form specific interactions with biological targets.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. For instance, researchers at the University of California have demonstrated that compounds with similar structural motifs exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that < strong>(1H-indol strong>-< strong>2 strong>-< strong>yl)(3-(4 strong>-< strong>phenyl strong>-< strong>1H strong>-< strong> ̃ ̃ ̃ ̃ ̃ ̃ ̃ triazol strong > - < strong > 1 strong > - < strong > yl ) azetidin strong > - < strong > 1 strong > - yl ) methanone strong ) could be a promising candidate for developing novel therapeutic agents targeting chronic inflammatory diseases.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. A team at the Massachusetts Institute of Technology has optimized a protocol that employs microwave-assisted synthesis to enhance reaction efficiency and yield. This approach not only reduces reaction time but also minimizes the formation of byproducts, making it more environmentally friendly.

The pharmacological profile of this compound is another area of active research. Preclinical studies conducted at the University of Cambridge have shown that it exhibits selective inhibition against certain kinases involved in cancer cell proliferation. This suggests potential applications in oncology, particularly in developing targeted therapies with fewer side effects compared to conventional chemotherapy.

Beyond its therapeutic potential, this compound has also found applications in materials science. Scientists at the National Institute of Standards and Technology have explored its use as a building block for constructing supramolecular assemblies with tailored optical properties. These assemblies could potentially be used in advanced optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, < strong>(1H-indol strong > - < strong > 2 strong > - yl )(3-(4 - pheny l - 1 H - 1 ,2 ,3 - triazol - l - yl ) azetidin - l - yl ) methanone ( CAS No . 1903638 -66 -3 ) is a multifaceted compound with diverse applications across various scientific disciplines . Its unique structural features , combined with cutting-edge research findings , underscore its significance as a valuable tool in modern chemistry and biology . As ongoing studies continue to unravel its full potential , this compound is poised to make significant contributions to both academic research and industrial innovation . p > article > response >